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Compound of Interest

Compound Name:
2-Amino-5-

(trifluoromethyl)nicotinic acid

Cat. No.: B1523917 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Amino-5-(trifluoromethyl)nicotinic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling protocols

for 2-Amino-5-(trifluoromethyl)nicotinic acid. As a Senior Application Scientist, the following

content is synthesized from available safety data and is structured to provide not just

procedural steps, but the causal reasoning behind them, ensuring a self-validating system of

laboratory safety. The complex nature of fluorinated organic compounds necessitates a

rigorous and informed approach to handling.

Chemical and Physical Identity
2-Amino-5-(trifluoromethyl)nicotinic acid is a solid organic compound frequently utilized as

a building block in medicinal chemistry and drug discovery. Understanding its fundamental

properties is the first step in establishing safe handling protocols.
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Property Value Source

CAS Number 944900-39-4 [1]

Molecular Formula C₇H₅F₃N₂O₂ [1]

Molecular Weight 206.12 g/mol [2][3]

Physical Form Solid

Predicted Boiling Point 323.4 ± 42.0 °C [2]

Predicted Density 1.573 ± 0.06 g/cm³ [2]

Synonyms

2-Amino-5-

(trifluoromethyl)pyridine-3-

carboxylic acid

[1]

Hazard Assessment and GHS Classification
A thorough understanding of the inherent hazards is critical for risk mitigation. The primary

documented hazard is acute oral toxicity, though the hazards of structurally similar compounds

suggest a broader range of risks should be assumed.

GHS Classification Summary:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemwhat.com/2-amino-5-trifluoromethylnicotinic-acid-cas-944900-39-4/
https://www.chemwhat.com/2-amino-5-trifluoromethylnicotinic-acid-cas-944900-39-4/
https://m.chemicalbook.com/ProductChemicalPropertiesCB82528250_EN.htm
http://anichemllc.com/Products/Details/H10232
https://m.chemicalbook.com/ProductChemicalPropertiesCB82528250_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB82528250_EN.htm
https://www.chemwhat.com/2-amino-5-trifluoromethylnicotinic-acid-cas-944900-39-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Class

Category
Hazard
Statement

GHS
Pictogram

Signal
Word

Source

Acute

Toxicity, Oral
Category 4

H302:

Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Skin

Corrosion/Irrit

ation

Category 2

(Assumed)

H315:

Causes skin

irritation

GHS07

(Exclamation

Mark)

Warning [4][5][6]

Serious Eye

Damage/Irrita

tion

Category 2

(Assumed)

H319:

Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning [4][5]

Specific

Target Organ

Toxicity

(Single

Exposure)

Category 3

(Assumed)

H335: May

cause

respiratory

irritation

GHS07

(Exclamation

Mark)

Warning [4][6][7]

Causality Note: While specific data for skin, eye, and respiratory irritation for this exact CAS

number is limited, these classifications are adopted from safety data for closely related

trifluoromethyl-substituted nicotinic acids.[4][5] The trifluoromethyl group and acidic nature of

the molecule provide a strong chemical basis for anticipating these irritant properties. This

conservative approach is a cornerstone of trustworthy laboratory safety.

Exposure Controls & Personal Protective
Equipment (PPE)
Controlling exposure is paramount. This involves a multi-layered approach encompassing

engineering controls, administrative procedures, and appropriate PPE.

Engineering Controls
Ventilation: All handling of solid 2-Amino-5-(trifluoromethyl)nicotinic acid that could

generate dust, or any handling of its solutions, must be performed in a certified chemical
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fume hood.[4][7][8] This is the primary barrier to prevent respiratory exposure.

Safety Equipment: Eyewash stations and safety showers must be readily accessible and

tested regularly in any laboratory where this compound is handled.[5]

Personal Protective Equipment (PPE) Workflow
The selection and use of PPE is a critical, final layer of defense. The following diagram outlines

the mandatory workflow for donning and doffing PPE.

Donning PPE (Clean Area) Doffing PPE (At Exit)

1. Lab Coat 2. Safety Goggles
(ANSI Z87.1 / EN166)

3. Nitrile Gloves
(Inspect for integrity) Enter Work Area 4. Remove Gloves

(Avoid skin contact) 5. Remove Lab Coat 6. Remove Goggles 7. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Eye and Face Protection: Chemical safety goggles compliant with OSHA 29 CFR 1910.133

or European Standard EN166 are mandatory.[4][5]

Skin Protection: A flame-resistant lab coat and appropriate protective gloves are required.

Nitrile gloves are a suitable choice for incidental contact. Always inspect gloves for tears or

punctures before use.[4] Contaminated clothing should be removed immediately and washed

before reuse.[4][9]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH/MSHA or European Standard EN 149 approved respirator is

necessary.[5]

Safe Handling, Storage, and Disposal Protocols
Step-by-Step Handling Protocol

Preparation: Designate a specific area within a chemical fume hood for the procedure.

Ensure all necessary equipment, including waste containers, is inside the hood before
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starting.

Weighing: Weigh the solid compound within the fume hood. Use a tared weigh boat or

container to minimize transfer steps. If static is an issue, an anti-static gun may be used.

Transfer: Use a spatula for solid transfers. Avoid generating dust by handling the material

gently.[6]

Post-Handling: After use, decontaminate the spatula and work surface. Tightly seal the

primary container.

Hygiene: Always wash hands thoroughly with soap and water after handling, even if gloves

were worn.[4][9] Do not eat, drink, or smoke in the laboratory.[7][9]

Storage Requirements
Container: Keep the compound in its original, tightly sealed container.[4][8][9]

Environment: Store in a cool, dry, and well-ventilated area.[4][7]

Incompatibilities: Segregate from strong oxidizing agents and strong acids.[7]

Security: For regulated environments or larger quantities, store in a locked cabinet or area.

[4][6][9]

Waste Disposal
Disposal must be treated with the same care as handling.

Classification: This material must be disposed of as hazardous chemical waste. Consult

institutional, local, state, and federal regulations to ensure complete and accurate

classification (e.g., US EPA 40 CFR 261.3).[9]

Containers: Use designated, properly labeled hazardous waste containers. Do not mix with

other waste streams unless compatibility is confirmed.

Procedure: Dispose of contents and the container at an approved waste disposal plant.[4][8]

[9]
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Emergency Procedures
Rapid and correct response during an emergency is crucial.

First Aid Measures
Exposure Route First Aid Protocol Source

Ingestion

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor. Rinse mouth with

water. Do NOT induce

vomiting.

[4][9]

Inhalation

IF INHALED: Move person to

fresh air and keep comfortable

for breathing. If you feel

unwell, call a POISON

CENTER or doctor.

[4][8]

Skin Contact

IF ON SKIN: Immediately wash

with plenty of soap and water

for at least 15 minutes.

Remove contaminated

clothing. If skin irritation

occurs, get medical advice.

[4][8]

Eye Contact

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing for at least 15

minutes. If eye irritation

persists, get medical advice.

[4]

Spill Response Protocol
The appropriate response depends on the scale of the spill.
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Spill Occurs

Alert personnel in the area
Isolate the spill

Assess Spill Size

Small Spill
(<1g, contained)

Small

Large Spill
(>1g or uncontained)

Large

Ensure appropriate PPE is worn
(Goggles, Gloves, Lab Coat) Evacuate the immediate area

Gently cover with inert absorbent material
(e.g., vermiculite, sand)

Sweep up carefully,
avoiding dust generation

Place in a sealed, labeled
hazardous waste container

Decontaminate spill area

Contact Institutional
Environmental Health & Safety (EHS)

Prevent entry to the area

Follow EHS Instructions

Click to download full resolution via product page

Caption: Decision workflow for spill response.
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Containment: Prevent the spill from entering drains or waterways.[6]

Cleanup: For small spills, gently sweep up the solid material or absorb with an inert material

and place it into a suitable, sealed container for disposal.[4][9] Avoid actions that create dust.

[6]

Decontamination: Clean the spill area thoroughly after the material has been removed.

Toxicological and Reactivity Profile
Toxicology: The primary known toxicological effect is harm if swallowed. Comprehensive

data on carcinogenicity, mutagenicity, and reproductive toxicity is not readily available, which

underscores the need to handle this compound with high caution to minimize any potential

long-term exposure.[6]

Reactivity: The compound is stable under normal storage conditions.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[7]

Hazardous Decomposition Products: Thermal decomposition may produce hazardous gases,

including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen fluoride.[5][10] This

is a critical consideration for fire scenarios.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemwhat.com [chemwhat.com]

2. 2-Amino-5-(trifluoromethyl)nicotinic acid CAS#: 944900-39-4 [m.chemicalbook.com]

3. 2-Amino-5-trifluoromethyl-nicotinic acid - Anichem [anichemllc.com]

4. fishersci.com [fishersci.com]

5. fishersci.com [fishersci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR314049_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL20054&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/3955AF_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR314049_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR314049_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-3-01.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H30-3-01.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6390603&productDescription=5-%28TRIFLROMETHL%29NICOTINIC+A+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.combi-blocks.com/msds/QN-6212.pdf
https://www.benchchem.com/product/b1523917?utm_src=pdf-custom-synthesis
https://www.chemwhat.com/2-amino-5-trifluoromethylnicotinic-acid-cas-944900-39-4/
https://m.chemicalbook.com/ProductChemicalPropertiesCB82528250_EN.htm
http://anichemllc.com/Products/Details/H10232
https://www.fishersci.com/store/msds?partNumber=AAL20054&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6390603&productDescription=5-%28TRIFLROMETHL%29NICOTINIC+A+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1523917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. synquestlabs.com [synquestlabs.com]

8. WERCS Studio - Application Error [assets.thermofisher.com]

9. aksci.com [aksci.com]

10. combi-blocks.com [combi-blocks.com]

To cite this document: BenchChem. [2-Amino-5-(trifluoromethyl)nicotinic acid safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1523917#2-amino-5-trifluoromethyl-nicotinic-acid-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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